Iodosyl
Description
Oxidoiodine(.) is an iodine oxide and an inorganic radical.
Scientific Research Applications
1. Structure and Stability Analysis
A study by Hiller et al. (2006) focused on the structure and stability of 4‐substituted aromatic iodosyl compounds, particularly 1‐this compound‐4‐methoxy‐ and 1‐this compound‐4‐nitro‐benzene. They found these compounds to be soluble in methanol and observed gradual oxidation of the solvent. Unlike iodosylbenzene, which has a polymeric structure, these compounds exist predominantly in monomeric form (Hiller, Patt, & Steinbach, 2006).
2. Chemistry of Polyvalent Iodine Derivatives
Merkushev (1987) provided insights into the chemistry of aliphatic and aromatic iodoso-compounds, iodosohalides, iodosocarboxylates, and derivatives of μ-oxobisacyloxy(aryl)iodine. This review includes 300 references and covers the latest advances in this area of study (Merkushev, 1987).
3. Synthesis of this compound Compounds
Schmeisser et al. (1980) described the ozonization reactions of iodine in strong inorganic oxoacids for the preparation of various this compound compounds. This study sheds light on the preparation process and the structural analysis of these compounds (Schmeisser, Naumann, & Renk, 1980).
4. Production of Iopamidol
Anelli et al. (2011) presented green approaches to the production of iopamidol, an iodinated contrast agent. This study aimed to reduce the use of harmful reagents in the manufacturing process, focusing on more environmentally friendly methods (Anelli, Brocchetta, Lattuada, & Uggeri, 2011).
5. Iodosylbenzene Complexes in Organic Synthesis
Lennartson and McKenzie (2012) explored an iron(III) iodosylbenzene complex, providing insights into the role of iodosylarenes as oxygen atom transfer reagents in organic synthesis. They discussed the potential of these complexes in various catalytic mechanisms (Lennartson & McKenzie, 2012).
Properties
Molecular Formula |
IO |
|---|---|
Molecular Weight |
142.904 g/mol |
InChI |
InChI=1S/IO/c1-2 |
InChI Key |
AFSVSXMRDKPOEW-UHFFFAOYSA-N |
SMILES |
[O]I |
Canonical SMILES |
[O]I |
Origin of Product |
United States |
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